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Compound of Interest

Compound Name: Strontium dihydroxide octahydrate

Cat. No.: B074869

Welcome to the technical support center for the purification and optimization of Strontium
Dihydroxide Octahydrate (Sr(OH)2-8H20). As Senior Application Scientists, we understand
that obtaining high-purity crystalline material with consistent particle size is critical for success
in research and development. This guide is designed to provide you with expert insights,
actionable troubleshooting protocols, and a deeper understanding of the physicochemical
principles governing the recrystallization process.

Part 1: Frequently Asked Questions (FAQS)

This section addresses foundational questions that are crucial for understanding the
recrystallization process.

Q1: What is the fundamental principle behind the recrystallization of strontium dihydroxide
octahydrate?

The recrystallization of Sr(OH)2-8H20 is based on its temperature-dependent solubility in water.
The compound is significantly more soluble in hot water than in cold water.[1][2] For instance,
its solubility increases from approximately 0.90 g/100 mL at 0°C to 47.7 g/100 mL at 100°C.[1]
This steep solubility curve allows for the dissolution of the impure solid in a minimum amount of
hot solvent to create a saturated solution. As this solution is slowly cooled, the solubility
decreases, forcing the strontium dihydroxide octahydrate to crystallize out of the solution,
leaving the majority of impurities behind in the mother liquor.
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Q2: Why is water the recommended solvent?

Water is the ideal solvent for several reasons. Firstly, its polarity effectively dissolves the ionic
compound strontium hydroxide.[3] Secondly, the significant difference in the solubility of
Sr(OH)2-8H20 at high and low temperatures is most pronounced in water, which is the key to
achieving a high recovery yield.[4] Lastly, it is a safe, inexpensive, and environmentally benign
solvent. Strontium hydroxide is insoluble in non-polar solvents like acetone.[1][5]

Q3: What is the most common impurity and how does it affect the process?

The most common impurity is strontium carbonate (SrCOs).[6] Strontium hydroxide is a strong
base and readily absorbs carbon dioxide (CO2) from the atmosphere to form the much less
soluble strontium carbonate. This impurity is problematic because it is largely insoluble even in
hot water, leading to a cloudy appearance in the final product and a reduction in purity. Its
presence can also interfere with the crystal growth process by acting as unwanted nucleation
sites.

Q4: What are the critical safety precautions when handling strontium dihydroxide?

Strontium dihydroxide is a corrosive and caustic alkali that can cause severe skin burns and
serious eye damage.[7][8][9] It is imperative to use appropriate personal protective equipment
(PPE), including safety goggles with side shields or a face shield, chemical-resistant gloves,
and a lab coat.[6][10] All handling should be performed in a well-ventilated area or a fume hood
to avoid inhaling the dust, which is irritating to the respiratory system.[11][12] In case of
contact, immediately flush the affected area with copious amounts of water for at least 15
minutes and seek medical attention.[12]

Part 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during the recrystallization of
Sr(OH)2-8H20.
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Problem

Probable Cause(s)

Expert Solution & Scientific
Explanation

Low Crystal Yield

1. Incomplete Dissolution: Not
all the crude material was
dissolved initially. 2. Excess
Solvent: Too much water was
used, preventing the solution
from becoming saturated upon
cooling. 3. Cooling Not Cold
Enough: The final temperature
of the mother liquor is too high,
leaving a significant amount of

product dissolved.

Solution: 1. Ensure the
solution is heated to boiling
(approx. 100°C) to maximize
solubility and dissolve the
maximum amount of
Sr(OH)2-8H20.[1] 2. Add hot
water portion-wise, just until
the solid dissolves completely.
This creates a saturated
solution, maximizing recovery
upon cooling. 3. Cool the flask
in an ice-water bath to bring
the final temperature as close
to 0°C as possible to minimize
the amount of dissolved

product.[1]

Fine Powder Forms Instead of

Large Crystals

1. Rapid Cooling: Cooling the
solution too quickly causes a
rapid increase in
supersaturation, leading to
explosive nucleation rather
than controlled crystal growth.
2. High Supersaturation: The
initial solution was too
concentrated. 3. Excessive
Agitation: Vigorous stirring or
agitation can induce secondary
nucleation, resulting in many

small crystals.

Solution: 1. Allow the hot,
filtered solution to cool slowly
and undisturbed at room
temperature before transferring
it to an ice bath. Slow cooling
keeps the level of
supersaturation low, favoring
the growth of existing crystals
over the formation of new
nuclei.[13] 2. If "oiling out" or
immediate precipitation occurs
upon slight cooling, add a
small amount of hot water to
dilute the solution slightly. 3.
Avoid excessive agitation
during the cooling phase. If
stirring is necessary for heat

transfer, use a slow, steady
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rate. Consider adding seed
crystals to provide templates
for controlled growth.[14]

Crystals Appear Cloudy or
Contain Particulates

1. Insoluble Impurities: Solid
impurities (like dust or SrCOs)
were not removed from the hot
solution. 2. CO2
Contamination: The solution
absorbed CO:2 from the air
during the process, forming
insoluble SrCOs.

Solution: 1. Perform a hot
gravity filtration step after
dissolving the crude solid. This
removes any insoluble
materials before the cooling
and crystallization phase. Use
fluted filter paper to maximize
the filtration speed and prevent
premature crystallization in the
funnel. 2. Minimize exposure to
air. Keep the dissolving flask
covered. Consider performing
the recrystallization under a
gentle stream of an inert gas

like nitrogen or argon.

No Crystallization Occurs

Upon Cooling

1. Solution is Undersaturated:
Too much solvent was added,
or the initial material had a
very low concentration of the
desired product. 2. Lack of
Nucleation Sites: The solution
iS supersaturated but requires
an initiation event to begin

crystallization.

Solution: 1. If the solution is
too dilute, gently boil off some
of the water to increase the
concentration until you
observe slight turbidity at the
boiling point. 2. Induce
crystallization by adding a few
"seed" crystals of pure
Sr(OH)2:8Hz0. Alternatively,
gently scratch the inside of the
flask below the solvent line
with a glass rod. The
microscopic scratches provide
nucleation sites for crystal

growth.

Part 3: Experimental Protocol & Data
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Optimized Recrystallization Protocol

This protocol is designed to yield high-purity, well-formed crystals of Sr(OH)2-8H20.

Dissolution: In a fume hood, place the impure Sr(OH)2-8H20 in an Erlenmeyer flask. Add a
minimal amount of deionized water. Heat the mixture to boiling (approx. 100°C) with stirring.
Continue to add small portions of hot deionized water until the solid is completely dissolved.

[1]

Hot Gravity Filtration (Crucial Step): Place a stemless funnel with fluted filter paper over a
clean, pre-heated Erlenmeyer flask. Pour the hot, saturated solution through the filter paper
to remove any insoluble impurities like strontium carbonate. This step must be performed
quickly to prevent the product from crystallizing prematurely in the funnel.

Slow Cooling & Crystallization: Cover the flask containing the hot filtrate and allow it to cool
slowly and undisturbed to room temperature. This slow cooling is critical for the formation of
large, well-defined crystals.[13]

Complete Crystallization: Once the flask has reached room temperature, place it in an ice-
water bath for at least 30 minutes to maximize the precipitation of the product from the
solution.

Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any
residual mother liquor. It is important to use ice-cold water to minimize the redissolving of the
product.

Drying: Dry the purified crystals. Note that Sr(OH)2-8H20 loses its water of hydration above
100°C.[1][5] Drying can be done in a desiccator or in a vacuum oven at a low temperature
(e.g., 40-50 °C) to preserve the octahydrate form.

Data Presentation

Table 1: Solubility of Strontium Hydroxide in Water at Various Temperatures
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Temperature (°C) Solubility (g / 100 mL of H20)

0 0.41[1][15]

20 0.81[15]

40 1.77[15][16]

80 8.3[15]

100 21.83 (anhydrous) / 47.7 (octahydrate)[1]

Part 4: Visualization of Workflows
Diagram 1: Recrystallization Workflow

j Pure Sr(OH)2:8Hz0
(Wash with Cold H20 HDry Crystals Crystals

Impure Sr(OH)2:8H:0 | —»|
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Click to download full resolution via product page

Caption: Standard workflow for purifying Sr(OH)2-8H20 via recrystallization.

Diagram 2: Troubleshooting Logic

Caption: A logical flowchart for troubleshooting common recrystallization issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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